Cas no 110190-08-4 (1,2-Diiodo-4,5-dimethoxybenzene)

1,2-Diiodo-4,5-dimethoxybenzene is a halogenated aromatic compound featuring two iodine substituents at the 1- and 2-positions and methoxy groups at the 4- and 5-positions. This structure makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as the Sonogashira or Suzuki-Miyaura couplings, where its diiodo functionality enables selective functionalization. The dimethoxy groups enhance solubility in organic solvents, facilitating handling and reactivity. Its high purity and stability under standard conditions ensure consistent performance in demanding applications, including pharmaceutical and materials chemistry. The compound’s well-defined reactivity profile makes it a preferred choice for constructing complex aromatic frameworks.

1,2-Diiodo-4,5-dimethoxybenzene structure

110190-08-4 structure

Product Name:1,2-Diiodo-4,5-dimethoxybenzene

CAS No:110190-08-4

MF:C₈H₈I₂O₂

MW:389.956867218018

CID:137614

PubChem ID:4093342

Update Time:2025-06-07

1,2-Diiodo-4,5-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

- Benzene,1,2-diiodo-4,5-dimethoxy-
- 4,5-Diodoveratrole
- 1,2-DIIODO-4,5-DIMETHOXYBENZENE
- 4,5-DIODOVERATROL
- AKOS024319392
- DTXSID90399233
- SCHEMBL481354
- FFMFMRCSTBQCTI-UHFFFAOYSA-N
- CS-0243897
- Benzene, 1,2-diiodo-4,5-dimethoxy-
- 110190-08-4
- FT-0642693
- EN300-269689
- Z1269179881
- 4,5-Diiodo-1,2-dimethoxybenzene
- DB-040904
- DTXCID40350091
- 1,2-Diiodo-4,5-dimethoxybenzene
- MDL： MFCD00094489
- Inchi： 1S/C8H8I2O2/c1-11-7-3-5(9)6(10)4-8(7)12-2/h3-4H,1-2H3
- InChI Key： FFMFMRCSTBQCTI-UHFFFAOYSA-N
- SMILES： IC1C(=CC(=C(C=1)OC)OC)I

Computed Properties

Exact Mass: 389.86100
Monoisotopic Mass: 389.861
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5A^2
XLogP3: 3.2

Experimental Properties

Density: 2.147
Boiling Point: 344.1 ºC at 760 mmHg
Flash Point: 161.9ºC
Refractive Index: 1.64
PSA: 18.46000
LogP: 2.91300

1,2-Diiodo-4,5-dimethoxybenzene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1,2-Diiodo-4,5-dimethoxybenzene Pricemore >>

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